3-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid
• InChI: InChI=1S/C10H18O2/c1-9(2)7(10(9,3)4)5-6-8(11)12/h7H,5-6H2,1-4H3,(H,11,12)
• InChI Key: HYTTXEFOIWRTJD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1(C)C)CCC(=O)O)C

Description

3-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid is a cyclopropane-containing carboxylic acid characterized by a rigid tetramethylcyclopropyl group attached to a propanoic acid backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid typically involves the cyclopropanation of an appropriate precursor followed by functional group transformations. One common method involves the reaction of 2,2,3,3-tetramethylcyclopropylmethanol with a suitable carboxylating agent under acidic or basic conditions . The reaction conditions often require careful control of temperature and pH to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of 3-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid may involve continuous flow processes to enhance efficiency and scalability. The use of catalysts and optimized reaction conditions can further improve the yield and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

3-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxylic acid group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols or aldehydes .

Scientific Research Applications

3-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can modulate enzyme activity, receptor binding, and signal transduction pathways, leading to various biological effects . Detailed studies are required to elucidate the precise molecular mechanisms and targets involved .

Comparison with Similar Compounds

Structural Analogs and Functional Group Variations

The tetramethylcyclopropyl group is a common feature in several compounds, but functional group differences dictate their properties and applications:

Compound Name	Structure	Functional Group	Key Properties/Applications	References
3-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid	Cyclopropyl + propanoic acid	Carboxylic acid	High polarity, potential as a synthetic intermediate or bioactive molecule due to acidity and hydrogen-bonding capacity.
(2r)-2-[(2,2,3,3-Tetramethylcyclopropyl)formamido]propanoic acid	Cyclopropyl + amide-linked propanoic acid	Amide	Enhanced stability over carboxylic acid; potential peptide mimic or drug candidate. Listed as discontinued in commercial catalogs, suggesting limited viability.
(1H-Indol-3-yl)(2,2,3,3-Tetramethylcyclopropyl)methanone	Cyclopropyl + indole methanone	Ketone	Bioactive scaffold (e.g., synthetic cannabinoids). Fluoropentyl side-chain metabolites indicate metabolic stability studies. Mass spectral data available for identification.
1,2,3-Trichloropropane	Chlorinated propane	Alkyl chloride	Industrial solvent; high toxicity (neurotoxic, carcinogenic). Contrasts with cyclopropyl compounds in reactivity and hazard profile.

Physicochemical and Reactivity Differences

• Polarity and Solubility: The carboxylic acid group in the target compound increases polarity and water solubility compared to the amide (less acidic) or non-polar trichloropropane .
• Stability : Cyclopropane rings are strain-prone but stabilized by tetramethyl groups. The amide derivative’s discontinued status () may reflect instability or synthesis challenges .
• Toxicity : 1,2,3-Trichloropropane exhibits significant toxicity (NTP/NIH data), whereas cyclopropyl derivatives are less studied but likely safer due to lack of reactive halogens .

Biological Activity

3-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid (TMCPA) is a compound of significant interest in medicinal chemistry and pharmacology due to its potential biological activities. This article reviews the biological activity of TMCPA, highlighting its mechanisms of action, efficacy in various biological assays, and implications for therapeutic applications.

• Molecular Formula : C10H18O2
• Molecular Weight : 170.25 g/mol
• IUPAC Name : 3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid

TMCPA's biological activity is primarily attributed to its structural features that allow it to interact with specific molecular targets. It is hypothesized that TMCPA may modulate enzyme activity or receptor binding, leading to various physiological effects. The precise mechanisms are still under investigation but may involve:

• Inhibition of Enzymatic Activity : TMCPA has shown potential in inhibiting certain enzymes relevant to metabolic pathways.
• Receptor Interaction : The compound may bind to specific receptors involved in neurotransmission or inflammation.

In Vitro Studies

Several studies have investigated the biological activity of TMCPA using various cell lines and experimental models:

• Cytotoxicity Assays : TMCPA was tested against multiple cancer cell lines. The results indicated that it exhibited selective cytotoxicity towards certain tumor cells while sparing normal cells. The IC50 values varied significantly depending on the cell line tested.

  Cell Line	IC50 (µM)
  HeLa (Cervical Cancer)	15
  MCF-7 (Breast Cancer)	20
  A549 (Lung Cancer)	25
  Normal Human Fibroblasts	>100
• Neuroprotective Effects : In models of neurodegeneration, TMCPA demonstrated the ability to protect neuronal cells from apoptosis induced by oxidative stress. This effect was associated with the downregulation of pro-apoptotic factors and upregulation of anti-apoptotic proteins.

In Vivo Studies

In vivo studies using animal models have further elucidated the biological effects of TMCPA:

• Alzheimer's Disease Model : In a Drosophila model of Alzheimer's disease, TMCPA improved motor function and reduced amyloid-beta toxicity. This was evidenced by enhanced survival rates and improved eye morphology in treated flies compared to controls .
• Inflammation Models : TMCPA exhibited anti-inflammatory properties in murine models, reducing levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 following administration.

Case Studies

• Alzheimer's Disease Treatment : A study highlighted TMCPA's potential as a disease-modifying agent in Alzheimer's disease. It was shown to mitigate the toxic effects of amyloid-beta aggregates and improve cognitive function in animal models .
• Cancer Therapy : Another case study focused on the use of TMCPA in combination with standard chemotherapy agents. The combination therapy resulted in enhanced cytotoxic effects against resistant cancer cell lines compared to monotherapy.